Cas no 89157-41-5 (Octanoic acid, 3-hydroxy-2-methyl-, methyl ester)

Octanoic acid, 3-hydroxy-2-methyl-, methyl ester structure
89157-41-5 structure
Product Name:Octanoic acid, 3-hydroxy-2-methyl-, methyl ester
CAS No:89157-41-5
MF:C10H20O3
MW:188.264003753662
CID:610137
PubChem ID:12755437
Update Time:2025-04-19

Octanoic acid, 3-hydroxy-2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Octanoic acid, 3-hydroxy-2-methyl-, methyl ester
    • methyl 3-hydroxy-2-methyloctanoate
    • 89157-41-5
    • AKOS011680681
    • DTXSID00509023
    • Inchi: 1S/C10H20O3/c1-4-5-6-7-9(11)8(2)10(12)13-3/h8-9,11H,4-7H2,1-3H3
    • InChI Key: HZYIMDGYVOETSV-UHFFFAOYSA-N
    • SMILES: OC(C(C(=O)OC)C)CCCCC

Computed Properties

  • Exact Mass: 188.14124450g/mol
  • Monoisotopic Mass: 188.14124450g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 7
  • Complexity: 145
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 46.5Ų

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